Cas no 2223036-48-2 (4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester)

4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester structure
2223036-48-2 structure
Product Name:4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester
CAS No:2223036-48-2
MF:C13H20BNO3
MW:254.144612312317
CID:6810559
PubChem ID:133550890
Update Time:2025-03-04

4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2223036-48-2
    • CS-18211
    • 4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester
    • Inchi: 1S/C13H20BNO3/c1-6-16-10-7-8-15-11(9-10)14-17-12(2,3)13(4,5)18-14/h7-9H,6H2,1-5H3/i1D3,6D2
    • InChI Key: STUXOZJEGSQHOT-YRYIGFSMSA-N
    • SMILES: O1B(C2C=C(C=CN=2)OC([2H])([2H])C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 254.1850074Da
  • Monoisotopic Mass: 254.1850074Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

4-(Ethoxy-d5)-pyridine-2-boronic acid pinacol ester Related Literature

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